Cas no 1824198-41-5 (2-Azabicyclo[2.1.1]hexane-5-carboxylic acid)

• Product Name: 2-Azabicyclo[2.1.1]hexane-5-carboxylic acid
• CAS No: 1824198-41-5
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD24498974
• CID: 5211305
• PubChem ID: 85316391
• Update Time: 2025-07-23

2-Azabicyclo[2.1.1]hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane-5-carboxylic acid

• MDL： MFCD24498974
• Inchi： 1S/C6H9NO2/c8-6(9)5-3-1-4(5)7-2-3/h3-5,7H,1-2H2,(H,8,9)
• InChI Key： PHWQENQNPXCFPZ-UHFFFAOYSA-N
• SMILES： C12CC(C1C(O)=O)CN2

Additional information on 2-Azabicyclo[2.1.1]hexane-5-carboxylic acid

Comprehensive Overview of 2-Azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 1824198-41-5)

2-Azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 1824198-41-5) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its azabicyclo framework, characterized by a nitrogen atom embedded in a bridged ring system, offers exceptional potential for drug discovery and material science applications. Researchers are increasingly exploring its utility as a bioisostere for conventional carboxylic acids, particularly in the design of protease inhibitors and GPCR-targeted therapeutics.

The compound's rigid bicyclic scaffold enhances metabolic stability while maintaining spatial compatibility with biological targets, a feature highly sought after in fragment-based drug design (FBDD). Recent studies highlight its role in optimizing lipophilicity and solubility profiles of lead compounds—a critical focus area given the rising demand for orally bioavailable drugs. Notably, its structural resemblance to proline derivatives has spurred investigations into peptidomimetics for neurodegenerative disease research.

In synthetic chemistry, 2-Azabicyclo[2.1.1]hexane-5-carboxylic acid serves as a versatile chiral building block. Its constrained geometry enables stereoselective transformations, addressing challenges in asymmetric catalysis. The compound's CAS No. 1824198-41-5 is frequently cited in patents related to kinase inhibitor development, reflecting industry interest in its three-dimensional pharmacophores. Analytical techniques like HPLC-MS and X-ray crystallography confirm its high purity (>98%) and crystalline properties.

Environmental and regulatory considerations further elevate the relevance of this compound. With growing emphasis on green chemistry, its synthesis via catalytic ring-closure methods minimizes hazardous byproducts. Computational models predict favorable ADMET properties, aligning with the pharmaceutical sector's shift toward AI-driven molecular optimization. These attributes position it as a sustainable alternative to traditional heterocycles.

Market trends indicate rising procurement of 2-Azabicyclo[2.1.1]hexane-5-carboxylic acid by CDMOs specializing in small-molecule APIs. Its application in covalent drug discovery—particularly for COVID-19 antiviral candidates—has been documented in peer-reviewed journals. The compound's patent landscape reveals strategic filings by major biotech firms, underscoring its commercial viability.

For researchers, key questions often revolve around its scalable synthesis, derivatization protocols, and structure-activity relationships (SAR). Public datasets like ChEMBL and PubChem provide curated bioactivity data, while forums discuss its potential in targeted protein degradation (e.g., PROTACs). As the demand for sp3-rich fragments grows, this compound exemplifies how bridged heterocycles can address modern drug design challenges.

In conclusion, 2-Azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 1824198-41-5) represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from medicinal chemistry to materials science—make it a compelling subject for ongoing research and industrial adoption.